2-Bromo-4-nitro-3-(trifluoromethyl)aniline

• IUPAC Name: 2-bromo-4-nitro-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C7H4BrF3N2O2/c8-6-3(12)1-2-4(13(14)15)5(6)7(9,10)11/h1-2H,12H2
• InChI Key: FMDYFTIJDIYLHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)Br)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C7H4BrF3N2O2
• Molecular Weight: 285.02 g/mol

Description

2-Bromo-4-nitro-3-(trifluoromethyl)aniline is an aromatic compound characterized by the presence of bromine, nitro, and trifluoromethyl groups attached to an aniline ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-4-nitro-3-(trifluoromethyl)aniline typically involves a multi-step process. One common method includes:

Bromination: The addition of a bromine atom to the ring.

Industrial Production Methods: Industrial production often employs similar synthetic routes but on a larger scale, utilizing optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled environments is common to enhance the efficiency of the reactions.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction of the nitro group can yield corresponding amines.

Substitution: The bromine atom can be substituted with other nucleophiles in various substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are frequently used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the bromine atom.

Major Products:

Oxidation: Formation of nitroquinones.

Reduction: Formation of 2-Bromo-4-amino-3-(trifluoromethyl)aniline.

Substitution: Formation of various substituted aniline derivatives.

Scientific Research Applications

2-Bromo-4-nitro-3-(trifluoromethyl)aniline is utilized in several research areas:

Chemistry: As a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique functional groups.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-4-nitro-3-(trifluoromethyl)aniline depends on its application. In biological systems, it may interact with specific enzymes or receptors, leading to inhibition or activation of certain pathways. The presence of the nitro and trifluoromethyl groups can significantly influence its reactivity and interaction with biological targets.

Comparison with Similar Compounds

• 2-Bromo-4-(trifluoromethyl)aniline
• 2-Nitro-4-(trifluoromethyl)aniline
• 4-Nitro-2-(trifluoromethyl)aniline

Comparison: 2-Bromo-4-nitro-3-(trifluoromethyl)aniline is unique due to the specific positioning of its functional groups, which can influence its reactivity and potential applications. Compared to its analogs, the presence of both bromine and nitro groups in specific positions can lead to distinct chemical behaviors and biological activities.